Cas no 851802-95-4 (1-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one)

• Product Name: 1-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• CAS No: 851802-95-4
• Molecular Formula: C₁₈H₁₆ClFN₂OS
• Molecular Weight: 362.848845481873
• CID: 5964210
• PubChem ID: 4364071

1-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one Properties

Names and Identifiers

• 1-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• 1-(2-((2-chloro-6-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• Ethanone, 1-[2-[[(2-chloro-6-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-2-phenyl-
• AKOS024588950
• 1-(2-((2-chloro-6-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethanone
• 1-(2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• 1-[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenylethanone
• 851802-95-4
• F0630-0898

• InChIKey： RDWJKUVICZMGGZ-UHFFFAOYSA-N
• Inchi： 1S/C18H16ClFN2OS/c19-15-7-4-8-16(20)14(15)12-24-18-21-9-10-22(18)17(23)11-13-5-2-1-3-6-13/h1-8H,9-12H2
• SMILES： C(=O)(N1C(SCC2=C(F)C=CC=C2Cl)=NCC1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 362.0655902g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 362.0655902g/mol
• Heavy Atom Count: 24
• Complexity: 470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Boiling Point: 491.9±55.0 °C(Predicted)
• pka: 2.25±0.60(Predicted)
• Density: 1.31±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides